Cas no 7511-07-1 ( )

  structure
  structure
Product Name: 
CAS No:7511-07-1
MF:C11H12N2O2
MW:204.225182533264
CID:981429
PubChem ID:347327
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC-405960
    • DTXSID60324173
    • N-[(2-oxo-1,3-dihydroindol-3-yl)methyl]acetamide
    • NSC405960
    • 7511-07-1
    •  
    • Inchi: 1S/C11H12N2O2/c1-7(14)12-6-9-8-4-2-3-5-10(8)13-11(9)15/h2-5,9H,6H2,1H3,(H,12,14)(H,13,15)
    • InChI Key: RVORSRNWCVMMLY-UHFFFAOYSA-N
    • SMILES: O=C1C(CNC(C)=O)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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